Cas no 1955561-59-7 (ethyl 2-methyl-2-sulfopropanoate)

• Product Name: ethyl 2-methyl-2-sulfopropanoate
• CAS No: 1955561-59-7
• MF: C₆H₁₁FO₄S
• MW: 198.212544679642
• MDL: MFCD28968482
• CID: 5221491
• PubChem ID: 122236035
• Update Time: 2025-10-20

ethyl 2-methyl-2-sulfopropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(fluorosulfonyl)-2-methyl-, ethyl ester
• ethyl 2-methyl-2-sulfopropanoate

• MDL： MFCD28968482
• Inchi： 1S/C6H11FO4S/c1-4-11-5(8)6(2,3)12(7,9)10/h4H2,1-3H3
• InChI Key： NQRFUUKGKNTUDN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(S(F)(=O)=O)(C)C

Additional information on ethyl 2-methyl-2-sulfopropanoate

Introduction to Ethyl 2-Methyl-2-Sulfopropanoate (CAS No. 1955561-59-7)

Ethyl 2-methyl-2-sulfopropanoate, identified by its CAS number 1955561-59-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, finds applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of ethyl 2-methyl-2-sulfopropanoate consists of a carboxylate ester group attached to a sulfopropyl moiety, which contributes to its distinct chemical behavior. The presence of the sulfonic acid derivative in its structure enhances its solubility in polar solvents, making it a valuable intermediate in synthetic chemistry. This property is particularly useful in pharmaceutical formulations where solubility and bioavailability are critical factors.

In recent years, ethyl 2-methyl-2-sulfopropanoate has been explored for its potential role in drug discovery and development. Its sulfonate group makes it a versatile building block for synthesizing sulfonamide derivatives, which are known for their broad spectrum of biological activities. Researchers have been investigating its utility in creating compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The compound's ability to interact with biological targets at the molecular level has opened new avenues for therapeutic innovation.

One of the most promising applications of ethyl 2-methyl-2-sulfopropanoate is in the field of proteomics and enzyme inhibition studies. Its sulfopropyl group facilitates strong binding interactions with proteins, making it an effective tool for developing protease inhibitors. These inhibitors are crucial in treating various diseases, including cancer and infectious disorders. The compound's unique chemical properties have enabled scientists to design highly specific inhibitors that target particular enzymatic pathways without affecting other biological processes.

Moreover, ethyl 2-methyl-2-sulfopropanoate has been utilized in the synthesis of advanced materials with specialized functionalities. Its incorporation into polymer matrices enhances the material's thermal stability and biocompatibility, making it suitable for medical device applications. For instance, researchers have developed biodegradable scaffolds for tissue engineering that incorporate this compound to improve their structural integrity and biological compatibility.

The industrial production of ethyl 2-methyl-2-sulfopropanoate involves sophisticated synthetic routes that ensure high purity and yield. Advanced catalytic processes have been optimized to minimize byproduct formation, thereby reducing waste and improving cost-efficiency. These advancements have made it feasible to produce large quantities of the compound for both research and commercial purposes.

Regulatory considerations play a significant role in the handling and distribution of ethyl 2-methyl-2-sulfopropanoate. Compliance with international safety standards ensures that the compound is used responsibly without posing risks to human health or the environment. Manufacturers adhere to strict guidelines regarding storage, transportation, and disposal to maintain safety and efficacy.

The future prospects of ethyl 2-methyl-2-sulfopropanoate are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of molecular interactions deepens, this compound is expected to play an even more pivotal role in pharmaceuticals and materials science. Collaborative efforts between academia and industry will continue to drive innovation, leading to groundbreaking discoveries that benefit society.